1-benzyl-N-[2-(trifluoromethyl)phenyl]-4-piperidinecarboxamide

• IUPAC Name: 1-benzyl-N-[2-(trifluoromethyl)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H21F3N2O/c21-20(22,23)17-8-4-5-9-18(17)24-19(26)16-10-12-25(13-11-16)14-15-6-2-1-3-7-15/h1-9,16H,10-14H2,(H,24,26)
• InChI Key: CMZKQXVQZMRPNX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC=C2C(F)(F)F)CC3=CC=CC=C3
• Molecular Formula: C20H21F3N2O
• Molecular Weight: 362.4 g/mol

Description

1-benzyl-N-[2-(trifluoromethyl)phenyl]-4-piperidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BTCP and is classified as a psychoactive drug. BTCP is a potent dopamine reuptake inhibitor that has been shown to have significant effects on the central nervous system. In

Mechanism of Action

BTCP is a potent dopamine reuptake inhibitor that acts by blocking the dopamine transporter. This results in increased levels of dopamine in the synaptic cleft, leading to enhanced dopaminergic neurotransmission. The increased dopamine levels are responsible for the psychoactive effects of BTCP.
Biochemical and Physiological Effects:
BTCP has been shown to have significant effects on the central nervous system. It has been shown to increase locomotor activity, induce hyperthermia, and produce stereotypic behaviors in animal models. It has also been shown to have reinforcing effects, suggesting its potential for abuse. BTCP has been shown to have significant effects on the dopamine system, leading to enhanced dopaminergic neurotransmission.

Advantages and Limitations for Lab Experiments

BTCP has several advantages for lab experiments, including its potent dopamine reuptake inhibition and its ability to induce stereotypic behaviors in animal models. However, it also has several limitations, including its potential for abuse and its complex synthesis method.

Future Directions

Future research on BTCP could focus on its potential applications in the treatment of neurological disorders, such as Parkinson's disease. Additionally, research could investigate the role of dopamine in addiction and drug abuse, using BTCP as a tool. Further research could also explore the potential of BTCP as a therapeutic agent for other disorders that involve dopaminergic dysfunction. Finally, research could focus on developing new and more efficient synthesis methods for BTCP.

Scientific Research Applications

BTCP has been extensively studied for its potential applications in various fields. In the field of neuroscience, it has been shown to have significant effects on the central nervous system, particularly on the dopamine system. It has been used in research to investigate the role of dopamine in addiction and drug abuse. BTCP has also been studied for its potential applications in the treatment of Parkinson's disease and other neurological disorders.